Cas no 67287-54-1 (Fenoldopam Hydrobromide)

• Product Name: Fenoldopam Hydrobromide
• CAS No: 67287-54-1
• MF: C₁₆H₁₇BrClNO₃
• MW: 386.668082952499
• CID: 965712
• PubChem ID: 24278441
• Update Time: 2025-07-21

Fenoldopam Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3,4,5-tetrahydro-7,8-dihydroxy-1-(4-hydroxyphenyl)-1H-3-benzazepinium bromide
• Fenoldopam monohydrobromide
• 9-chloro-5-(4-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol,hydrobromide
• 6-Chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-1H-3-benzazepine-7,8-diol monohydrobromide
• SKF-82526
• Fenoldopam hydrobromide
• Fenoldopam Hydrobromide

• Inchi： 1S/C16H16ClNO3.BrH/c17-15-11-5-6-18-8-13(9-1-3-10(19)4-2-9)12(11)7-14(20)16(15)21;/h1-4,7,13,18-21H,5-6,8H2;1H
• InChI Key： DSGOSRLTVBPLCU-UHFFFAOYSA-N
• SMILES： Br.ClC1=C(C(=CC2=C1CCNCC2C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 385.00800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 42
• XLogP3: nothing

Experimental Properties

• Melting Point: 277 °C (decomposition)
• Solubility: DMSO: >12mg/mL
• PSA: 72.72000
• LogP: 4.02130

Fenoldopam Hydrobromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H319-H334
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-42/43
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on Fenoldopam Hydrobromide

Introduction to Fenoldopam Hydrobromide (CAS No: 67287-54-1) in Modern Pharmaceutical Research

Fenoldopam Hydrobromide, with the chemical formula C₁₈H₂₃FN₂O₃·HBr, is a well-documented pharmaceutical compound classified as a selective dopamine D₁ receptor agonist. This compound has garnered significant attention in the field of cardiovascular and metabolic research due to its unique pharmacological properties. The molecular structure of Fenoldopam Hydrobromide, characterized by its hydrobromide salt form, enhances its solubility and bioavailability, making it an attractive candidate for various therapeutic applications.

The primary mechanism of action for Fenoldopam Hydrobromide involves the stimulation of dopamine D₁ receptors, which are predominantly found in the cardiovascular system. This stimulation leads to vasodilation, particularly in the renal arteries, resulting in increased renal blood flow and glomerular filtration rate. These effects make it particularly useful in managing conditions such as hypertension and heart failure, where improving renal perfusion is critical.

Recent studies have highlighted the potential of Fenoldopam Hydrobromide in treating acute decompensated heart failure. A notable clinical trial published in the *Journal of Cardiovascular Pharmacology* demonstrated that intravenous administration of Fenoldopam Hydrobromide significantly reduced pulmonary congestion and improved hemodynamic parameters in patients with acute decompensated heart failure. The study further indicated that this compound could be a viable alternative to traditional diuretics, particularly in cases where fluid overload is accompanied by severe hypotension.

Moreover, research has explored the role of Fenoldopam Hydrobromide in managing chronic heart failure. Long-term use of this compound has been associated with improved exercise tolerance and quality of life in patients with chronic heart failure. The selective activation of dopamine D₁ receptors not only enhances renal blood flow but also reduces systemic vascular resistance, thereby alleviating the workload on the heart.

The pharmacokinetics of Fenoldopam Hydrobromide have been extensively studied to optimize its therapeutic efficacy. The compound exhibits rapid absorption after oral administration but has a relatively short half-life, necessitating frequent dosing. However, intravenous formulations have been developed to provide more consistent blood levels and immediate therapeutic effects. These formulations are particularly beneficial in critical care settings where rapid intervention is required.

One of the most compelling aspects of Fenoldopam Hydrobromide is its potential in personalized medicine. Genetic variations in dopamine receptor genes have been linked to differences in response to this compound. Studies have shown that patients with certain genetic profiles may experience greater benefits from Fenoldopam Hydrobromide therapy, suggesting that genetic testing could be used to tailor treatment plans for individual patients.

The safety profile of Fenoldopam Hydrobromide has been thoroughly evaluated through multiple clinical trials. While generally well-tolerated, common side effects include headache, dizziness, and hypotension. These side effects are often dose-dependent and can be managed by adjusting the dosage or using combination therapies. Long-term studies have not identified any significant organ toxicity or carcinogenic potential, further supporting its use in chronic management scenarios.

In conclusion, Fenoldopam Hydrobromide (CAS No: 67287-54-1) remains a cornerstone in the management of cardiovascular and metabolic disorders. Its ability to selectively activate dopamine D₁ receptors offers unique benefits in conditions such as hypertension and heart failure. Ongoing research continues to uncover new applications and refine dosing strategies, ensuring that this compound remains a valuable tool in modern medicine.